Cas no 1261947-32-3 (3-(4-tert-butylphenyl)-2-methoxybenzoic Acid)

• Product Name: 3-(4-tert-butylphenyl)-2-methoxybenzoic Acid
• CAS No: 1261947-32-3
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• MDL: MFCD18321117
• CID: 1219667
• PubChem ID: 53227006
• Update Time: 2025-04-20

3-(4-tert-butylphenyl)-2-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-2-methoxybenzoic Acid
• 2-Methoxy-3-(4-t-butylphenyl)benzoic acid, 95%
• 4'-tert-Butyl-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261947-32-3
• MFCD18321117
• DTXSID70690593
• 2-METHOXY-3-(4-T-BUTYLPHENYL)BENZOIC ACID

• MDL： MFCD18321117
• Inchi： 1S/C18H20O3/c1-18(2,3)13-10-8-12(9-11-13)14-6-5-7-15(17(19)20)16(14)21-4/h5-11H,1-4H3,(H,19,20)
• InChI Key： VKSGQMABKBHPJY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 284.14124450g/mol
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.5Ų